![molecular formula C21H28N2O2 B280232 N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide](/img/structure/B280232.png)
N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide, also known as L-745,870, is a selective antagonist of the dopamine D4 receptor. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide selectively blocks the dopamine D4 receptor, which is a G protein-coupled receptor that is predominantly expressed in the prefrontal cortex and the limbic system. It is believed that the dopamine D4 receptor plays a role in the regulation of cognitive function, emotion, and motivation. By blocking this receptor, this compound may improve cognitive function and reduce symptoms of various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a high affinity for the dopamine D4 receptor and a low affinity for other dopamine receptors. It has also been shown to have a long half-life, which may contribute to its sustained therapeutic effects. In animal studies, this compound has been shown to improve cognitive function and reduce symptoms of ADHD and drug addiction.
Advantages and Limitations for Lab Experiments
One advantage of N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide is its high selectivity for the dopamine D4 receptor, which may reduce the risk of side effects associated with non-selective dopamine receptor antagonists. However, one limitation of this compound is its limited solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide. One area of interest is its potential therapeutic applications in schizophrenia, as the dopamine D4 receptor has been implicated in the pathophysiology of this disorder. Another area of interest is its potential use in combination with other drugs for the treatment of drug addiction. Additionally, further research is needed to better understand the long-term effects of this compound on cognitive function and behavior.
Synthesis Methods
The synthesis of N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide involves the reaction of 3-[(4-isopropylphenoxy)methyl]benzoic acid with N,N-dimethylethylenediamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified by column chromatography to obtain the pure compound.
Scientific Research Applications
N-[2-(dimethylamino)ethyl]-3-[(4-isopropylphenoxy)methyl]benzamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and drug addiction. It has been shown to selectively block the dopamine D4 receptor, which is believed to play a role in these disorders.
Properties
Molecular Formula |
C21H28N2O2 |
---|---|
Molecular Weight |
340.5 g/mol |
IUPAC Name |
N-[2-(dimethylamino)ethyl]-3-[(4-propan-2-ylphenoxy)methyl]benzamide |
InChI |
InChI=1S/C21H28N2O2/c1-16(2)18-8-10-20(11-9-18)25-15-17-6-5-7-19(14-17)21(24)22-12-13-23(3)4/h5-11,14,16H,12-13,15H2,1-4H3,(H,22,24) |
InChI Key |
WUNINNBLHFTOJP-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)OCC2=CC=CC(=C2)C(=O)NCCN(C)C |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OCC2=CC(=CC=C2)C(=O)NCCN(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.